Cas no 1185297-26-0 (4-Pyrrolidin-1-ylpentanoic acid hydrochloride)

• Product Name: 4-Pyrrolidin-1-ylpentanoic acid hydrochloride
• CAS No: 1185297-26-0
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 4576173
• Update Time: 2025-06-10

4-Pyrrolidin-1-ylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-pyrrolidin-1-ylpentanoic acid hydrochloride
• 4-(1-pyrrolidinyl)pentanoic acid hydrochloride
• 4-PYRROLIDIN-1-YL-PENTANOIC ACID HYDROCHLORIDE
• 4-pyrrolidin-1-ylpentanoic acid;hydrochloride
• 4-Pyrrolidin-1-ylpentanoic acid hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-8(4-5-9(11)12)10-6-2-3-7-10;/h8H,2-7H2,1H3,(H,11,12);1H
• InChI Key： BXXVVTYPNFOUII-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC(C)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 4-Pyrrolidin-1-ylpentanoic acid hydrochloride

Comprehensive Overview of 4-Pyrrolidin-1-ylpentanoic acid hydrochloride (CAS No. 1185297-26-0): Properties, Applications, and Research Insights

4-Pyrrolidin-1-ylpentanoic acid hydrochloride (CAS No. 1185297-26-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This hydrochloride salt derivative of 4-Pyrrolidin-1-ylpentanoic acid is characterized by its unique molecular structure, which combines a pyrrolidine ring with a pentanoic acid backbone. The compound's CAS number 1185297-26-0 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research and industrial applications.

In recent years, the demand for specialized organic intermediates like 4-Pyrrolidin-1-ylpentanoic acid hydrochloride has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "synthesis methods for 4-Pyrrolidin-1-ylpentanoic acid derivatives" or "applications of pyrrolidine-based compounds in medicine," reflecting the compound's relevance in cutting-edge studies. Its structural flexibility allows for modifications that enhance bioavailability or target specificity, making it a valuable scaffold in medicinal chemistry.

The physicochemical properties of 4-Pyrrolidin-1-ylpentanoic acid hydrochloride include high solubility in polar solvents, which facilitates its use in aqueous-phase reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity. Laboratories often prioritize "CAS 1185297-26-0 purity standards" or "spectroscopic data for pyrrolidine derivatives" when sourcing this compound, underscoring the need for rigorous quality control.

From an industrial perspective, 4-Pyrrolidin-1-ylpentanoic acid hydrochloride is utilized in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways. Its pyrrolidine moiety is a key feature in designing enzyme inhibitors or receptor modulators, aligning with trends in personalized medicine. Searches for "pyrrolidine in drug design" or "hydrochloride salts in pharmaceuticals" highlight its interdisciplinary importance.

Environmental and safety considerations are also paramount when handling 4-Pyrrolidin-1-ylpentanoic acid hydrochloride. While not classified as hazardous, proper storage conditions—such as moisture-free environments at controlled temperatures—are recommended to maintain stability. Queries like "storage guidelines for CAS 1185297-26-0" or "handling pyrrolidine derivatives safely" are common among laboratory personnel, emphasizing the compound's practical nuances.

In summary, 4-Pyrrolidin-1-ylpentanoic acid hydrochloride (CAS No. 1185297-26-0) exemplifies the intersection of synthetic chemistry and applied research. Its versatility in pharmaceutical applications, coupled with its well-documented analytical profiles, positions it as a compound of enduring scientific interest. As research evolves, its role in developing next-generation therapeutics is likely to expand, further solidifying its place in the chemical landscape.